Rheum palmatumL.
  • Procyanidin B-5 3,3'-di-O-gallate
    Procyanidin B-5 3,3'-di-O-gallate
    • Cat. No.:
    • B024481
    • CAS No.:
    • 106533-60-2
    • Molecular Formula:
    • C44H34O20
    • Molecular Weight:
    • 882.7 g/mol
    Description
    (2R,3R)-2-(3,4-Dihydroxyphenyl)-6-[(2R,3R,4S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-(3,4,5-trihydroxybenzoyloxy)-3,4-dihydro-2H-1-benzopyran-4-yl]-5,7-dihydroxy-3,4-dihydro-2H-1-benzopyran-3-yl 3,4,5-trihydrox...
    - +
  • Piceatannol
    Piceatannol
    • Cat. No.:
    • B1348580
    • CAS No.:
    • 4339-71-3
    • Molecular Formula:
    • C14H12O4
    • Molecular Weight:
    • 244.24 g/mol
    Description
    Piceatannol is a stilbenol that is trans-stilbene in which one of the phenyl groups is substituted by hydroxy groups at positions 3 and 4, while the other phenyl group is substituted by hydroxy groups at positio...
    - +
  • Chrysophanein
    Chrysophanein
    • Cat. No.:
    • B1591521
    • CAS No.:
    • 4839-60-5
    • Molecular Formula:
    • C21H20O9
    • Molecular Weight:
    • 416.4 g/mol
    Description
    Chrysophanein is an anthraquinone.
    Chrysophanein has been reported in Rheum palmatum, Cassia fistula, and Picramnia latifolia with data available.
    - +
  • Chrysin 6-C-arabinoside 8-C-glucoside
    Chrysin 6-C-arabinoside 8-C-glucoside
    • Cat. No.:
    • B1632458
    • CAS No.:
    • Molecular Formula:
    • C26H28O13
    • Molecular Weight:
    • 548.5 g/mol
    Description
    Chrysin 6-C-arabinoside 8-C-glucoside has been reported in Scutellaria baicalensis with data available.
    - +
  • Dibutyl maleate
    Dibutyl maleate
    • Cat. No.:
    • B1670435
    • CAS No.:
    • 105-76-0
    • Molecular Formula:
    • C12H20O4
    • Molecular Weight:
    • 228.28 g/mol
    Description
    Dibutyl Maleate is a reagent used in the preparation of lactones for the synthesis of antibacterial compounds.
    - +
  • Piceatannol
    Piceatannol
    • Cat. No.:
    • B1677779
    • CAS No.:
    • 10083-24-6
    • Molecular Formula:
    • C14H12O4
    • Molecular Weight:
    • 244.24 g/mol
    Description
    Piceatannol is a stilbenol that is trans-stilbene in which one of the phenyl groups is substituted by hydroxy groups at positions 3 and 4, while the other phenyl group is substituted by hydroxy groups at positio...
    - +
  • Rhein
    Rhein
    • Cat. No.:
    • B1680588
    • CAS No.:
    • 478-43-3
    • Molecular Formula:
    • C15H8O6
    • Molecular Weight:
    • 284.22 g/mol
    Description
    Rhein appears as yellow needles (from methanol) or yellow-brown powder. (NTP, 1992)
    Rhein is a dihydroxyanthraquinone.
    Rhein is an anthraquinone metabolite of rheinanthrone and senna glycoside is present i...
    - +
  • 1-O-galloyl-6-O-cinnamoylglucose
    1-O-galloyl-6-O-cinnamoylglucose
    • Cat. No.:
    • B3026852
    • CAS No.:
    • 115746-69-5
    • Molecular Formula:
    • C22H22O11
    • Molecular Weight:
    • 462.4 g/mol
    Description
    1-O-galloyl-6-O-cinnamoylglucose is a useful research compound. Its molecular formula is C22H22O11 and its molecular weight is 462.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 1-O-gallo...
    - +
  • Emodin-8-o-beta-gentiobioside
    Emodin-8-o-beta-gentiobioside
    • Cat. No.:
    • B3029445
    • CAS No.:
    • 66466-22-6
    • Molecular Formula:
    • C27H30O15
    • Molecular Weight:
    • 594.5 g/mol
    Description
    Emodin-8-o-beta-gentiobioside, also known as Emodin-8-o-beta-gentiobioside, is a useful research compound. Its molecular formula is C27H30O15 and its molecular weight is 594.5 g/mol. The purity is usually 95%....
    - +
  • Rhein-8-glucoside calcium
    Rhein-8-glucoside calcium
    • Cat. No.:
    • B10817299
    • CAS No.:
    • Molecular Formula:
    • C21H16CaO11
    • Molecular Weight:
    • 484.4 g/mol
    Description
    Rhein-8-glucoside calcium is a useful research compound. Its molecular formula is C21H16CaO11 and its molecular weight is 484.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Rhein-8-glucos...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img